Cas no 814-40-4 (ethyl methyl sulfate)

• Product Name: ethyl methyl sulfate
• CAS No: 814-40-4
• MF: C₃H₈O₄S
• MW: 140.158220291138
• CID: 1803726
• PubChem ID: 69945
• Update Time: 2025-04-21

ethyl methyl sulfate Chemical and Physical Properties

Names and Identifiers

• ethyl methyl sulfate
• Sulfuric acid, ethyl methyl ester
• DTXSID70231081
• DTXCID70153572
• 814-40-4
• SCHEMBL979796

• Inchi： 1S/C3H8O4S/c1-3-7-8(4,5)6-2/h3H2,1-2H3
• InChI Key： JKLNYGDWYRKFKR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC)OCC

Computed Properties

• Exact Mass: 140.014329
• Monoisotopic Mass: 140.014329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0.1

Experimental Properties

• Density: 1.253
• Boiling Point: 196.6°C at 760 mmHg
• Flash Point: 72.7°C
• Refractive Index: 1.418